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Compound of Interest

Compound Name: Tetraethylurea

Cat. No.: B072240 Get Quote

Technical Support Center: Safe Handling of
Tetraethylurea
This guide provides essential safety precautions, troubleshooting advice, and frequently asked

questions for laboratory personnel working with Tetraethylurea.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Tetraethylurea?

A1: While specific data for Tetraethylurea is limited, based on the closely related compound

Tetramethylurea (TMU), the primary hazards are:

Reproductive Toxicity: May damage the unborn child.[1][2][3]

Acute Oral Toxicity: Harmful if swallowed.[2][3]

Combustibility: It is a combustible liquid and its vapors can form explosive mixtures with air.

[1][2][4]

Skin and Eye Irritation: May cause skin and serious eye irritation.

Q2: What personal protective equipment (PPE) is required when handling Tetraethylurea?

A2: To minimize exposure, the following PPE should be worn:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b072240?utm_src=pdf-interest
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-0756-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTA4MjB8YXBwbGljYXRpb24vcGRmfGFETmpMMmd5WXk4NU1UZzBOamMyT1Rjd05USTJMMU5FUWw4d056VTJYMEZWWDBWT0xuQmtaZ3w2ODYyMGViMTlkYTI5MjE4NTcyMzQ2MjYxMTE0ZDE2ZDZhNjVmYTU0ZjVhZDk5OTZlMzg3MWNiOGQzYTQzZjli
https://www.carlroth.com/medias/SDB-0756-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTc0Nzd8YXBwbGljYXRpb24vcGRmfGFHTXpMMmd4WlM4NU1UZzBOamMzTURZNE9ETXdMMU5FUWw4d056VTJYMGRDWDBWT0xuQmtaZ3w1NTE5ZmFmMDZjZjNmNzhjYThhY2FmYjgxYmFiOTIxNmE5NjQ2NzEzOGRmOTBhZjc2YzBhYjY0YzBlZjk1OWY2
https://www.carlroth.com/medias/SDB-0756-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzEzMzh8YXBwbGljYXRpb24vcGRmfGFEVm1MMmcyWlM4NU1qQTJNalkxTVRFNE56VXdMMU5FUWw4d056VTJYMFJGWDBWT0xuQmtaZ3w3NWUwOTUzNmEwMDA5ZTIxY2U2NmQ4MTk2Y2Y2MGI0YTcwMjdkZDBkZmY1MGQ1YmU4M2MwOTE1ZGQ2YWUzMGRm
https://www.carlroth.com/medias/SDB-0756-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTc0Nzd8YXBwbGljYXRpb24vcGRmfGFHTXpMMmd4WlM4NU1UZzBOamMzTURZNE9ETXdMMU5FUWw4d056VTJYMGRDWDBWT0xuQmtaZ3w1NTE5ZmFmMDZjZjNmNzhjYThhY2FmYjgxYmFiOTIxNmE5NjQ2NzEzOGRmOTBhZjc2YzBhYjY0YzBlZjk1OWY2
https://www.carlroth.com/medias/SDB-0756-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzEzMzh8YXBwbGljYXRpb24vcGRmfGFEVm1MMmcyWlM4NU1qQTJNalkxTVRFNE56VXdMMU5FUWw4d056VTJYMFJGWDBWT0xuQmtaZ3w3NWUwOTUzNmEwMDA5ZTIxY2U2NmQ4MTk2Y2Y2MGI0YTcwMjdkZDBkZmY1MGQ1YmU4M2MwOTE1ZGQ2YWUzMGRm
https://www.carlroth.com/medias/SDB-0756-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTA4MjB8YXBwbGljYXRpb24vcGRmfGFETmpMMmd5WXk4NU1UZzBOamMyT1Rjd05USTJMMU5FUWw4d056VTJYMEZWWDBWT0xuQmtaZ3w2ODYyMGViMTlkYTI5MjE4NTcyMzQ2MjYxMTE0ZDE2ZDZhNjVmYTU0ZjVhZDk5OTZlMzg3MWNiOGQzYTQzZjli
https://www.carlroth.com/medias/SDB-0756-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTc0Nzd8YXBwbGljYXRpb24vcGRmfGFHTXpMMmd4WlM4NU1UZzBOamMzTURZNE9ETXdMMU5FUWw4d056VTJYMGRDWDBWT0xuQmtaZ3w1NTE5ZmFmMDZjZjNmNzhjYThhY2FmYjgxYmFiOTIxNmE5NjQ2NzEzOGRmOTBhZjc2YzBhYjY0YzBlZjk1OWY2
https://www.fishersci.com/store/msds?partNumber=AC138490010&productDescription=1+1+3+3-TETRAMETHYLUREA+1LT1&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Always check the

manufacturer's glove compatibility chart.[6]

Body Protection: A fully-buttoned lab coat or chemical-resistant apron.[6][7]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[4][5] A

respirator may be necessary if ventilation is inadequate.[4]

Q3: How should I properly store Tetraethylurea?

A3: Store Tetraethylurea in a tightly closed container in a cool, dry, and well-ventilated area.[4]

[6] Keep it away from heat, sparks, open flames, and strong oxidizing agents.[1][4] It is also

noted to be hygroscopic, so protection from moisture is important.[2][4]

Q4: What should I do in case of a spill?

A4: For a small spill:

Ensure the area is well-ventilated.

Wear appropriate PPE.[1][2]

Absorb the spill with an inert material such as sand, diatomaceous earth, or a universal

binding agent.[1][2]

Collect the absorbed material into a suitable, sealed container for disposal as hazardous

waste.[1][6]

Clean the spill area with soap and water.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Q5: What are the first-aid measures for Tetraethylurea exposure?

A5:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[4]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[4]

Troubleshooting Guide
Issue Possible Cause Solution

Unexpected reaction or fuming Incompatible materials mixed.

Tetraethylurea is incompatible

with strong oxidizing agents.[2]

Ensure proper segregation of

chemicals.

Degradation of gloves Incorrect glove material.

Consult the manufacturer's

glove compatibility chart to

select the appropriate gloves

for handling Tetraethylurea.[6]

Irritation of respiratory tract Inadequate ventilation.

Always handle Tetraethylurea

in a certified chemical fume

hood to ensure proper

ventilation and minimize

inhalation exposure.[4][5]

Cloudy appearance of the

chemical
Absorption of moisture.

Tetraethylurea is hygroscopic.

[2][4] Store in a tightly sealed

container in a dry environment,

potentially with a desiccant.

Quantitative Data Summary
The following table summarizes available data for the related compound Tetramethylurea

(TMU), which can be used as a conservative estimate for Tetraethylurea.
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Property Value Reference

Molecular Weight 116.16 g/mol [8]

Boiling Point 174 - 178 °C [4]

Flash Point 75 °C / 167 °F [4]

Oral LD50 (Rat) 8,471 mg/kg (for Urea) [6]

Maternal NOEL (Rat,

Inhalation)
2 ppm (for TMU) [8][9]

Fetal NOEL (Rat, Inhalation) 20 ppm (for TMU) [9]

Experimental Protocols
General Protocol for Handling Tetraethylurea

Preparation:

Review the Safety Data Sheet (SDS) for Tetraethylurea (or a closely related compound

like Tetramethylurea).[1][2][3][4]

Ensure a chemical fume hood is certified and functioning correctly.

Assemble all necessary PPE: chemical safety goggles, appropriate gloves, and a lab coat.

[6]

Have spill cleanup materials and waste containers readily available.

Handling:

Conduct all work involving Tetraethylurea within a chemical fume hood.[4]

Use the smallest amount of the chemical necessary for the experiment.

Avoid direct contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory.[1][7]
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Keep the container tightly closed when not in use.[4]

Waste Disposal:

Collect all Tetraethylurea waste in a designated, properly labeled, and sealed hazardous

waste container.[6]

Follow your institution's guidelines for hazardous waste disposal.

Cleanup:

Wipe down the work area with an appropriate solvent and then soap and water after

completing the experiment.

Wash hands thoroughly with soap and water after removing gloves.[1][7]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC138490010&productDescription=1+1+3+3-TETRAMETHYLUREA+1LT1&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Urea-v-03-23-2016.docx
https://www.carlroth.com/medias/SDB-0756-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTA4MjB8YXBwbGljYXRpb24vcGRmfGFETmpMMmd5WXk4NU1UZzBOamMyT1Rjd05USTJMMU5FUWw4d056VTJYMEZWWDBWT0xuQmtaZ3w2ODYyMGViMTlkYTI5MjE4NTcyMzQ2MjYxMTE0ZDE2ZDZhNjVmYTU0ZjVhZDk5OTZlMzg3MWNiOGQzYTQzZjli
https://chem.duke.edu/about/safety-manual
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls

Required PPE

Elimination
(e.g., Use a safer alternative if possible)

Substitution
(e.g., Replace with a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Safety Goggles Resistant Gloves Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling hazardous chemicals.
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Caption: General experimental workflow for using Tetraethylurea safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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